Cas no 1806373-88-5 (3'-Fluoro-4'-methyl-2'-nitroacetophenone)

• Product Name: 3'-Fluoro-4'-methyl-2'-nitroacetophenone
• CAS No: 1806373-88-5
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5005000
• Update Time: 2025-05-20

3'-Fluoro-4'-methyl-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-methyl-2'-nitroacetophenone

• Inchi： 1S/C9H8FNO3/c1-5-3-4-7(6(2)12)9(8(5)10)11(13)14/h3-4H,1-2H3
• InChI Key： CLAWNVYMGFFNEI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C(C)=O)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 3'-Fluoro-4'-methyl-2'-nitroacetophenone

Introduction to 3'-Fluoro-4'-methyl-2'-nitroacetophenone (CAS No. 1806373-88-5)

3'-Fluoro-4'-methyl-2'-nitroacetophenone (CAS No. 1806373-88-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoro, methyl, and nitro substituent, offers a wide range of applications in the synthesis of bioactive molecules and drug discovery.

The molecular formula of 3'-Fluoro-4'-methyl-2'-nitroacetophenone is C₁₀H₉FO₃N, and it has a molecular weight of approximately 204.17 g/mol. The presence of the fluoro and nitro groups imparts specific chemical properties that make it an attractive intermediate in the synthesis of various pharmaceuticals and agrochemicals. These functional groups can be selectively modified through various chemical reactions, such as reduction, substitution, and coupling reactions, to generate a diverse array of derivatives with potential therapeutic applications.

Recent studies have highlighted the importance of 3'-Fluoro-4'-methyl-2'-nitroacetophenone in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders. The researchers demonstrated that derivatives of 3'-Fluoro-4'-methyl-2'-nitroacetophenone exhibited high selectivity and efficacy against specific kinases, making them promising candidates for further preclinical and clinical evaluation.

In addition to its role in drug discovery, 3'-Fluoro-4'-methyl-2'-nitroacetophenone has also been explored for its potential in the development of agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 investigated the use of this compound as a precursor for synthesizing novel herbicides with improved efficacy and reduced environmental impact. The researchers found that certain derivatives derived from 3'-Fluoro-4'-methyl-2'-nitroacetophenone showed excellent herbicidal activity against a range of weed species while exhibiting low toxicity to non-target organisms.

The synthetic accessibility of 3'-Fluoro-4'-methyl-2'-nitroacetophenone has been well-documented in the literature. A common synthetic route involves the nitration of 3-fluoro-4-methylanisole followed by acetylation to form the desired product. This method is efficient and scalable, making it suitable for large-scale production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods. For example, a study published in Green Chemistry in 2019 described a catalytic process using reusable metal catalysts that significantly reduced waste generation and energy consumption during the synthesis.

The physical properties of 3'-Fluoro-4'-methyl-2'-nitroacetophenone, such as its melting point (115°C) and solubility characteristics, make it suitable for various chemical processes. Its stability under different reaction conditions ensures consistent performance during synthesis and purification steps. Moreover, its ability to form stable intermediates through reversible reactions has been exploited in multistep syntheses, where controlled transformations are crucial for achieving high yields and purity.

In conclusion, 3'-Fluoro-4'-methyl-2'-nitroacetophenone (CAS No. 1806373-88-5) is a valuable compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it an essential building block for developing novel bioactive molecules with diverse applications. Ongoing research continues to uncover new opportunities for utilizing this compound, further solidifying its importance in modern chemical science.